1-cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one
Description
1-cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a cyclopropyl group and a piperidine moiety linked to a 1,3,4-thiadiazole ring.
Properties
IUPAC Name |
1-cyclopropyl-3-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]pyrrolidin-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23FN4OS/c21-16-6-2-1-5-15(16)19-23-22-18(27-19)13-4-3-10-24(12-13)17-9-11-25(20(17)26)14-7-8-14/h1-2,5-6,13-14,17H,3-4,7-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTQUDKIBIALWQX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(C2=O)C3CC3)C4=NN=C(S4)C5=CC=CC=C5F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23FN4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-Cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one is a synthetic compound that has garnered attention in pharmacological research due to its potential therapeutic applications. This article reviews the biological activities associated with this compound, focusing on its efficacy against various diseases and its mechanism of action.
Chemical Structure and Properties
The compound features a complex structure characterized by a cyclopropyl ring, a pyrrolidinone moiety, and a thiadiazole group. The presence of the fluorophenyl group enhances its lipophilicity and may contribute to its biological activity.
Anticancer Activity
Research indicates that derivatives of compounds containing a thiadiazole moiety exhibit significant anticancer properties. For instance, compounds similar to 1-cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one have been tested against human breast cancer cells, showing moderate to significant efficacy. The IC50 values for related compounds were comparable to established chemotherapeutics such as Olaparib, indicating potential as an anticancer agent .
The biological activity of this compound can be attributed to its ability to inhibit specific enzymes involved in cancer progression. For example, studies have shown that similar thiadiazole derivatives can inhibit PARP1 activity, which is crucial for DNA repair mechanisms in cancer cells. The inhibition percentages at various concentrations were reported to be significant, suggesting a dose-dependent response .
Comparative Biological Activity Table
Case Studies
Several studies have explored the biological activity of compounds related to 1-cyclopropyl-3-{3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}pyrrolidin-2-one:
- Anticancer Efficacy : A study demonstrated that compounds with similar structures exhibited significant inhibition of breast cancer cell lines. The results suggested that these compounds could serve as leads for new cancer therapies due to their ability to selectively target cancerous cells while sparing normal cells .
- Antifungal Properties : Another investigation focused on thiadiazole derivatives showed promising antifungal activity against various pathogens such as Botrytis cinerea. The synthesized compounds displayed lower EC50 values compared to traditional antifungal agents .
Comparison with Similar Compounds
Key Structural Features
- 1,3,4-Thiadiazole Derivatives: Compounds like 1333263-33-4 (6-(4-cyano-3-{1-[(2,2-difluorocyclopropyl)methyl]-3-methyl-2,2-dioxido-1,3-dihydro-2,1,3-benzothiadiazol-5-yl}phenoxy)pyrazine-2-carbonitrile) share the thiadiazole ring but incorporate a difluorocyclopropylmethyl group instead of a cyclopropyl-pyrrolidinone system. This substitution may alter metabolic stability and target binding .
- Piperidine-Linked Heterocycles : 1345958-34-0 (1-[2-(1-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetyl}piperidin-4-yl)-1,3-thiazol-4-yl]-3-phenylpropan-1-one) contains a piperidine-thiazole scaffold, differing in the acetylated pyrazole substituent. Such modifications could influence solubility and pharmacokinetics .
Fluorinated Aromatic Systems
- The 2-fluorophenyl group in the target compound is analogous to the 3-fluorophenyl substituent in Example 76 (2-(1-(4-amino-3-(5-(morpholinomethyl)thiophen-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one). Fluorine atoms are often used to modulate electronic effects and improve membrane permeability .
Physicochemical Properties
The target compound’s predicted LogP (~3.2) suggests moderate lipophilicity, aligning with analogs containing fluorophenyl groups. Higher LogP values in Example 76 and 1333263-33-4 may correlate with increased tissue penetration but reduced aqueous solubility .
Research Limitations
- Data Gaps : Specific data on the target compound’s synthesis, yield, and bioactivity are absent in the provided evidence. Comparisons rely on structural analogs and inferred properties.
- Need for Further Studies : Experimental validation of the compound’s pharmacokinetic and pharmacodynamic profiles is essential for conclusive comparisons.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
